3,4-Dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C17H26N2O3S/c1-13-3-4-17(11-14(13)2)23(20,21)18-15-5-8-19(12-15)16-6-9-22-10-7-16/h3-4,11,15-16,18H,5-10,12H2,1-2H3
• InChI Key: SIKHAMLGVMWULW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2CCN(C2)C3CCOCC3)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

3,4-Dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzenesulfonamide, also known as DPOPS, is a sulfonamide derivative that has been widely studied for its potential use in scientific research. It is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells.

Mechanism of Action

3,4-Dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzenesulfonamide inhibits the activity of CA IX by binding to its active site. CA IX plays a critical role in the regulation of pH in cancer cells and is overexpressed in hypoxic regions of tumors. By inhibiting CA IX, this compound disrupts the pH regulation in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a selective and potent inhibitory effect on CA IX. It has also been shown to have low toxicity and good pharmacokinetic properties. In addition, this compound has been shown to have anti-inflammatory and anti-angiogenic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-Dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzenesulfonamide in lab experiments include its high potency and selectivity for CA IX, low toxicity, and good pharmacokinetic properties. However, the limitations of using this compound include its relatively high cost and the need for specialized equipment for its synthesis and analysis.

Future Directions

There are several future directions for the use of 3,4-Dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzenesulfonamide in scientific research. One potential application is in the development of new cancer therapies that target CA IX. This compound could also be used in the development of imaging agents for the detection of tumors. In addition, this compound could be used in the study of the role of CA IX in other physiological processes, such as pH regulation in the brain and kidneys.

Synthesis Methods

The synthesis of 3,4-Dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzenesulfonamide involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with N-(3-pyrrolidinyl)oxan-4-amine in the presence of a base. The reaction produces this compound as a white solid with a high yield.

Scientific Research Applications

3,4-Dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzenesulfonamide has been extensively studied for its potential use in cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by targeting CA IX, which is overexpressed in many types of cancer cells. This compound has also been studied for its potential use in imaging of tumors using positron emission tomography (PET) and single-photon emission computed tomography (SPECT).